Cas no 141078-93-5 (4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)-)

• Product Name: 4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)-
• CAS No: 141078-93-5
• MF: C₂₂H₁₈ClN₃O
• MW: 375.850823879242
• CID: 196684
• PubChem ID: 3072147
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)-1,2,4-triazole
• 4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)-
• DTXSID80161542
• 3-(4-Chlorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazole
• 141078-93-5
• BRN 5452874
• 3-(4-Chlorophenyl)-5-(phenoxymethyl)-4-(p-tolyl)-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-(4-chlorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)-

• Inchi： 1S/C22H18ClN3O/c1-16-7-13-19(14-8-16)26-21(15-27-20-5-3-2-4-6-20)24-25-22(26)17-9-11-18(23)12-10-17/h2-14H,15H2,1H3
• InChI Key： HADQMNWSGVMPFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(COC2C=CC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 375.11404
• Monoisotopic Mass: 375.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94